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Compound of Interest

Compound Name: 3-Chloro-3-ethylhexane

L  Get Quote

Cat. No.: B048456

Introduction

3-Chloro-3-ethylhexane is a tertiary alkyl halide. This document outlines a detailed protocol
for its synthesis via a nucleophilic substitution reaction (SN1) from its corresponding tertiary
alcohol, 3-ethyl-3-hexanol, using hydrochloric acid. This method is a common and effective way
to produce tertiary alkyl halides.[1] The reaction proceeds through a stable tertiary carbocation

intermediate.[1][2]

Physicochemical Properties of 3-Chloro-3-ethylhexane

Property

Value

Molecular Formula

C8H17CI[3][4]

Molecular Weight 148.67 g/mol [3][5]
Boiling Point 163.9°C at 760 mmHg[4][6]
Density 0.864 g/cm?3[4][6]

Refractive Index

1.424[4][6]

Flash Point

47.1°C[4][6]

Vapor Pressure

2.64 mmHg at 25°CJ[4][6]

CAS Number

116530-76-8[3][4]
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Experimental Protocol

Materials:

o 3-ethyl-3-hexanol

o Concentrated hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution

¢ Anhydrous sodium sulfate (Na2S0a)

e Deionized water

e Round-bottom flask

e Separatory funnel

o Reflux condenser

e Heating mantle

o Magnetic stirrer and stir bar

o Beakers, graduated cylinders, and other standard laboratory glassware

« Distillation apparatus

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, place 3-ethyl-3-
hexanol. Cool the flask in an ice bath.

» Addition of HCI: Slowly add an equimolar amount of cold, concentrated hydrochloric acid to
the flask while stirring continuously. The reaction is exothermic, so maintain the temperature
of the ice bath.

o Reaction: After the addition is complete, allow the mixture to stir in the ice bath for 30
minutes. Then, remove the ice bath and let the mixture stir at room temperature for an
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additional 1-2 hours to ensure the reaction goes to completion.

e Work-up and Extraction:

o Transfer the reaction mixture to a separatory funnel. Two layers will form: an upper organic
layer (the product) and a lower aqueous layer.

o Separate the layers and discard the aqueous layer.

o Wash the organic layer with cold deionized water to remove any remaining acid. Separate
the layers.

o Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
residual acid. Carbon dioxide gas will evolve, so vent the separatory funnel frequently.
Separate the layers.

o Wash the organic layer again with deionized water. Separate the layers.

e Drying: Transfer the organic layer to a clean, dry beaker and dry it over anhydrous sodium
sulfate.

 Purification: Decant or filter the dried organic layer into a distillation flask. Purify the 3-
chloro-3-ethylhexane by distillation. Collect the fraction boiling at approximately 164°C.

Safety Precautions:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Concentrated hydrochloric acid is corrosive and toxic. Handle with extreme care.

» 3-ethyl-3-hexanol is flammable. Keep away from open flames.

e The work-up procedure involving sodium bicarbonate will produce CO2 gas, which can cause
a pressure buildup in the separatory funnel. Vent frequently.
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Experimental Workflow

Reaction
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Caption: Workflow for the synthesis of 3-chloro-3-ethylhexane.

Reaction Mechanism: SN1

The synthesis of 3-chloro-3-ethylhexane from 3-ethyl-3-hexanol with hydrochloric acid

proceeds via an SN1 (Substitution Nucleophilic Unimolecular) mechanism.[1]

Protonation of the Alcohol: The hydroxyl group of the 3-ethyl-3-hexanol is protonated by the
hydrochloric acid. This converts the poor leaving group (-OH) into a good leaving group
(H20).[7]

Formation of a Carbocation: The protonated alcohol dissociates, forming a stable tertiary
carbocation and a water molecule. This is the slow, rate-determining step of the reaction.[1]

[2]

Nucleophilic Attack: The chloride ion (CI~) from the hydrochloric acid acts as a nucleophile
and attacks the electrophilic carbocation, forming the final product, 3-chloro-3-ethylhexane.

[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 3-Chloro-
3-ethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048456#step-by-step-synthesis-protocol-for-3-chloro-
3-ethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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